Cas no 1209205-70-8 (N-[3-(1,3-benzothiazol-2-yl)propyl]-3,6-dichloropyridine-2-carboxamide)

• Product Name: N-[3-(1,3-benzothiazol-2-yl)propyl]-3,6-dichloropyridine-2-carboxamide
• CAS No: 1209205-70-8
• MF: C₁₆H₁₃Cl₂N₃OS
• MW: 366.264919996262
• CID: 6159218
• PubChem ID: 45860285
• Update Time: 2025-06-14

N-[3-(1,3-benzothiazol-2-yl)propyl]-3,6-dichloropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033554614
• Z169770366
• EN300-26609646
• 1209205-70-8
• N-[3-(1,3-benzothiazol-2-yl)propyl]-3,6-dichloropyridine-2-carboxamide

• Inchi： 1S/C16H13Cl2N3OS/c17-10-7-8-13(18)21-15(10)16(22)19-9-3-6-14-20-11-4-1-2-5-12(11)23-14/h1-2,4-5,7-8H,3,6,9H2,(H,19,22)
• InChI Key： KJCICRFLJXQNJD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCCCC1=NC2C=CC=CC=2S1)=O)Cl

Computed Properties

• Exact Mass: 365.0156386g/mol
• Monoisotopic Mass: 365.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[3-(1,3-benzothiazol-2-yl)propyl]-3,6-dichloropyridine-2-carboxamide

Comprehensive Overview of N-[3-(1,3-benzothiazol-2-yl)propyl]-3,6-dichloropyridine-2-carboxamide (CAS No. 1209205-70-8)

N-[3-(1,3-benzothiazol-2-yl)propyl]-3,6-dichloropyridine-2-carboxamide (CAS No. 1209205-70-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique structural framework combining a benzothiazole moiety with a dichloropyridine carboxamide group, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and targeted therapeutics.

The compound's benzothiazole component is known for its prevalence in pharmacologically active molecules, often contributing to antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the dichloropyridine segment is frequently employed in agrochemicals due to its ability to interact with specific biological targets in pests. This dual functionality positions N-[3-(1,3-benzothiazol-2-yl)propyl]-3,6-dichloropyridine-2-carboxamide as a versatile candidate for interdisciplinary studies. Recent publications have explored its synthesis routes, with particular emphasis on green chemistry approaches to reduce environmental impact—a topic highly relevant to today's eco-conscious scientific community.

From a structural perspective, the compound's carboxamide linkage serves as a critical pharmacophore, enabling hydrogen bonding interactions with biological targets. This characteristic is frequently searched by researchers investigating structure-activity relationships (SAR) in drug design. Computational chemistry studies have modeled its binding affinity with various enzymes, addressing common queries about molecular docking potential and bioisosteric replacements. These investigations are particularly timely given the growing demand for AI-assisted drug discovery tools in pharmaceutical R&D.

In material science applications, the benzothiazole-pyridine hybrid structure has shown promise in organic electronics, responding to increased interest in organic semiconductors for flexible devices. The compound's conjugated system and potential for π-π stacking interactions make it a candidate for further exploration in this rapidly evolving field. Patent literature reveals ongoing work to optimize its physicochemical properties for such applications, addressing industry needs for high-performance organic materials.

Analytical characterization of CAS 1209205-70-8 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, topics frequently searched by quality control specialists. The compound presents specific challenges in purification due to its polarity profile, prompting method development discussions in chromatography forums. Recent improvements in UHPLC separation methods for similar compounds have been adapted to enhance the analysis of this particular carboxamide derivative.

The stability profile of N-[3-(1,3-benzothiazol-2-yl)propyl]-3,6-dichloropyridine-2-carboxamide under various conditions has become a focus area, coinciding with industry concerns about compound degradation during storage. Accelerated stability studies suggest optimal preservation methods, information highly valued by formulation scientists. These findings contribute to the broader conversation about molecular stabilization strategies in the pharmaceutical sector.

Current research trends indicate growing interest in the compound's potential as a kinase inhibitor scaffold, particularly for addressing undrugged targets in oncology. This aligns with numerous search queries about novel cancer therapeutics and precision medicine approaches. Preliminary screening data, while still exploratory, have stimulated academic and industrial collaborations to further evaluate its therapeutic potential.

From a synthetic chemistry standpoint, the preparation of CAS 1209205-70-8 involves multi-step organic transformations that exemplify modern heterocyclic synthesis techniques. Detailed procedure optimizations have been published addressing yield improvement and atom economy—key metrics in contemporary process chemistry. These methodological advances respond to the chemical community's persistent search for efficient synthetic routes to complex architectures.

Environmental fate studies of structurally related compounds suggest directions for investigating the biodegradation pathway of this molecule, a subject of increasing importance in green chemistry initiatives. Such research answers frequent queries about benign by design strategies in molecular development. Computational models predicting its ecotoxicity parameters provide preliminary data for environmental risk assessments.

In conclusion, N-[3-(1,3-benzothiazol-2-yl)propyl]-3,6-dichloropyridine-2-carboxamide represents a compelling case study at the intersection of multiple scientific disciplines. Its ongoing investigation addresses numerous contemporary research questions while offering potential solutions to current challenges in healthcare, agriculture, and materials science. The compound's versatility ensures its continued relevance in scientific literature and industrial applications for years to come.